Cas no 1401665-99-3 ((R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1401665-99-3
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 2158399
• Update Time: 2025-06-11

(R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-((s)-2-amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester
• (R)-Benzyl 3-((S)-2-amino-3-methylbutanamido)pyrrolidine-1-carboxylate
• AM97675
• (R)-3-((S)-2-Amino-3-methylbutyrylamino)pyrrolidine-1-carboxylic acid benzyl ester
• (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H25N3O3/c1-12(2)15(18)16(21)19-14-8-9-20(10-14)17(22)23-11-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11,18H2,1-2H3,(H,19,21)/t14-,15+/m1/s1
• InChI Key： KKCPMPUDECUYNY-CABCVRRESA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@H](C1)NC([C@H](C(C)C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Topological Polar Surface Area: 84.7

Additional information on (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester

Introduction to (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1401665-99-3)

(R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1401665-99-3) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development and biological research. This compound belongs to the class of amino acid derivatives and is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and pharmacological properties.

The structure of (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester consists of a pyrrolidine ring linked to a benzyl ester group, with an amino acid side chain attached to the pyrrolidine ring. The presence of the chiral centers at the pyrrolidine and amino acid moieties imparts specific stereochemical properties that are essential for its biological activity. The compound's molecular formula is C₁₈H₂₈N₂O₃, and it has a molecular weight of approximately 320.42 g/mol.

In recent years, the study of chiral compounds has become increasingly important due to their significant role in drug design and development. Chirality, or the property of molecules that are non-superimposable on their mirror images, can lead to different biological activities and pharmacokinetic profiles for enantiomers. This is particularly relevant in the context of (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester, where the specific stereochemistry can influence its binding affinity to target proteins and receptors.

The synthesis of (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester involves several steps, including the formation of the pyrrolidine ring, the introduction of the amino acid side chain, and the final esterification with benzyl alcohol. The chiral centers are typically introduced using asymmetric synthesis techniques, such as enzymatic resolution or chiral catalysts, to ensure high enantiomeric purity. This high level of enantiomeric purity is crucial for ensuring consistent biological activity and minimizing potential side effects.

(R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester has been studied for its potential applications in various therapeutic areas. One notable area of research is its use as a prodrug for delivering active compounds to specific sites in the body. Prodrugs are inactive precursors that are converted into active drugs through metabolic processes within the body. The benzyl ester group in this compound can be cleaved by esterases, releasing the active amino acid derivative at the target site. This approach can enhance drug delivery efficiency and reduce systemic side effects.

In addition to its potential as a prodrug, (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester has been investigated for its interactions with specific protein targets. For example, studies have shown that this compound can bind to G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic disorders. The binding affinity and selectivity of this compound for GPCRs can be fine-tuned by modifying its structure, making it a valuable tool for drug discovery and development.

The pharmacokinetic properties of (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester have also been studied extensively. These properties include absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these properties is crucial for optimizing drug formulations and dosing regimens. For instance, the compound's lipophilicity and solubility can affect its absorption and distribution in tissues, while its metabolic stability can influence its half-life and clearance rate.

Clinical trials involving (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester have shown promising results in preclinical studies. These studies have demonstrated that the compound exhibits good safety profiles and tolerability in animal models. However, further clinical trials are necessary to evaluate its efficacy and safety in human subjects. The ongoing research aims to address key questions such as optimal dosing regimens, potential drug interactions, and long-term safety profiles.

In conclusion, (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1401665-99-3) is a promising compound with significant potential in medicinal chemistry and drug development. Its unique stereochemistry and structural features make it an attractive candidate for various therapeutic applications. Ongoing research continues to explore its biological activities, pharmacological properties, and potential clinical uses, highlighting its importance in advancing our understanding of chiral compounds in drug discovery.